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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729 Get Quote

An In-depth Technical Guide to 2-Cyclopenten-1-ol: Chemical Properties, Structure, and

Applications

Introduction
2-Cyclopenten-1-ol is a cyclic organic compound that holds significance as a versatile building

block in organic synthesis.[1] Its structure, featuring a five-membered ring containing both a

hydroxyl group and a carbon-carbon double bond, allows for a variety of chemical

transformations.[1] This makes it a valuable precursor for the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[1] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, reactivity, and

biological significance of 2-Cyclopenten-1-ol, tailored for researchers and professionals in

drug development.

Chemical Structure and Identifiers
2-Cyclopenten-1-ol is an alcohol with a five-membered carbon ring.[1] The presence of the

hydroxyl group and the double bond makes it a reactive intermediate for various chemical

reactions, such as oxidation, substitution, and dehydration.[1] The compound is chiral, existing

as (R) and (S) enantiomers.

A summary of its key identifiers is presented in Table 1.

Table 1. Chemical Identifiers for 2-Cyclopenten-1-ol
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Identifier Value

IUPAC Name cyclopent-2-en-1-ol[2]

Synonyms
1-Cyclopenten-3-ol, 2-Cyclopentenol, 3-

Hydroxycyclopentene[1][3]

Molecular Formula C₅H₈O[1][2][3]

CAS Number 3212-60-0[1][2]

SMILES C1CC(C=C1)O[2] (for the racemic mixture)

InChI
InChI=1S/C5H8O/c6-5-3-1-2-4-5/h1,3,5-

6H,2,4H2[1][2]

| InChIKey | PSBABBDEUFNFKJ-UHFFFAOYSA-N[1][2] (for the racemic mixture) |

Physicochemical Properties
2-Cyclopenten-1-ol is typically a colorless to pale yellow liquid with a distinct odor.[1] Its

physical properties are influenced by its cyclic structure and the presence of the hydroxyl

group, which allows for hydrogen bonding.[1] Key quantitative properties are detailed in Table

2.

Table 2. Physicochemical Properties of 2-Cyclopenten-1-ol

Property Value

Molecular Weight 84.12 g/mol [2][4]

Density 0.9815 g/cm³ at 20 °C[5]

Boiling Point 140 °C[5]

Melting Point -57.55 °C[5]

Flash Point 42.0 °C[5]

Refractive Index 1.526[5]

Topological Polar Surface Area 20.2 Å²[2][4]
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| XLogP3 | 0.6[2][4] |

Reactivity and Synthesis
The chemical reactivity of 2-Cyclopenten-1-ol is dominated by the alcohol and alkene

functional groups. It can undergo oxidation to form the corresponding ketone, 2-cyclopenten-1-

one, a key intermediate in many synthetic pathways.[6] It can also participate in dehydration

and substitution reactions.[1]

Experimental Protocol: Synthesis of 2-Cyclopentenone
via Dehydration
A common and important reaction involving a related precursor is the acid-catalyzed

dehydration of cyclopentenediols to produce 2-cyclopentenone. This protocol illustrates a

fundamental transformation relevant to the chemistry of cyclopentene derivatives.[7]

Objective: To synthesize 2-cyclopentenone from a mixture of cyclopentenediols via acid-

catalyzed dehydration and vacuum distillation.

Materials:

Mixture of cyclopentenediols (100 g, 1.0 mole)[7]

p-toluenesulfonic acid monohydrate (1-2 g)[7]

Methylene chloride (150 ml)[7]

Anhydrous sodium sulfate[7]

Carborundum boiling chips[7]

Equipment:

250-ml round-bottomed flask[7]

Short path vacuum distillation head[7]

Condenser and 250-ml receiving flask[7]
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Vigreux column[7]

Ice bath[7]

Oil bath or heating mantle[7]

Procedure:

Place 100 g of the cyclopentenediol mixture and a few boiling chips into the 250-ml round-

bottomed flask.[7]

Assemble the short path distillation apparatus, cooling the receiving flask in an ice bath.[7]

Heat the mixture to 50–55 °C. Briefly open the flask to add 1-2 g of p-toluenesulfonic acid

monohydrate.[7]

Immediately close the system and reduce the pressure to 10–15 mm Hg.[7]

Continue heating carefully. A mixture of 2-cyclopentenone and water will begin to distill, with

the head temperature maintained between 45°C and 60°C.[7] The flask temperature may be

gradually increased to 150°C to maintain a steady distillation rate.[7]

Continue the distillation until about 10% of the original material remains in the flask (typically

30-60 minutes).[7]

Dissolve the distillate in 150 ml of methylene chloride and dry the solution over anhydrous

sodium sulfate.[7]

Carefully remove the methylene chloride by distillation through a Vigreux column.[7]

Purify the residue by distillation to collect pure 2-cyclopentenone (b.p. 151–154 °C). The

expected yield is 44–49 g (53–60%).[7]

Biological Significance and Applications
While 2-Cyclopenten-1-ol itself is primarily a synthetic intermediate, its derivatives, particularly

2-cyclopentenones, are of significant interest to drug development professionals. The α,β-
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unsaturated carbonyl group in the cyclopentenone ring is a key structural motif responsible for

a range of biological activities.[8]

Derivatives of 2-cyclopentenone are valuable precursors for antiviral and antitumor drugs.[8]

They have also been identified as inhibitors of the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway, which imparts anti-inflammatory, anti-

proliferative, immunosuppressive, and antiviral activity.[8] Furthermore, 2-cyclopenten-1-one

has been shown to induce the production of heat shock protein 70 (HSP70), which plays a

cytoprotective role in various human diseases.[9]

2-Cyclopenten-1-ol OxidationKey Reaction 2-Cyclopenten-1-one
(Derivative)

Induction of
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NF-κB Pathway

Leads to
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Click to download full resolution via product page

Caption: Logical workflow from 2-Cyclopenten-1-ol to its key biological activities.

Safety and Handling
2-Cyclopenten-1-ol is classified as a flammable liquid and vapor.[4] It is reported to cause skin

and serious eye irritation and may cause respiratory irritation.[4] Standard laboratory safety

precautions should be followed, including the use of personal protective equipment such as

safety goggles, gloves, and a lab coat.[10] Handling should be performed in a well-ventilated

area, and the substance should be kept away from heat, sparks, and open flames.[10]

Conclusion
2-Cyclopenten-1-ol is a foundational cyclic alcohol with well-defined chemical and physical

properties. Its true value for researchers and drug development professionals lies in its role as

a versatile synthetic intermediate. The oxidation of 2-Cyclopenten-1-ol to 2-cyclopentenone

opens a gateway to a class of compounds with significant biological activities, including anti-

inflammatory and antiviral properties, largely through the modulation of pathways like NF-κB
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and the induction of cytoprotective proteins. A thorough understanding of its structure,

reactivity, and safety is essential for its effective application in the synthesis of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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